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Compound of Interest

Compound Name: Methyl palmitate-d31

Cat. No.: B1436288 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring laboratory safety

and compliance in the disposal of non-hazardous chemical waste.

Methyl palmitate-d31, a deuterated form of methyl palmitate, is a stable, non-radioactive

compound widely used in research and development. Based on the safety profile of its non-

deuterated counterpart, methyl palmitate, and the general understanding of deuterated

compounds, methyl palmitate-d31 is not classified as a hazardous substance.[1] The

deuterium labeling does not alter the fundamental chemical properties of the molecule in a way

that would necessitate special hazardous waste disposal procedures. However, proper

disposal remains crucial to ensure laboratory safety and environmental responsibility.

This guide provides essential, step-by-step logistical information for the proper disposal of

methyl palmitate-d31, aligning with standard practices for non-hazardous laboratory chemical

waste. Adherence to your institution's specific protocols and local regulations is paramount.

Key Chemical and Physical Properties
Understanding the properties of methyl palmitate is the first step in its safe handling and

disposal.
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Property Value

Physical State Solid or low-melting solid

Molecular Formula C₁₇H₃₄O₂ (for non-deuterated form)

Molecular Weight 270.45 g/mol (for non-deuterated form)

Melting Point Approximately 28-32 °C (82.4-89.6 °F)

Boiling Point Approximately 185 °C (365 °F) at 13 hPa

Solubility Insoluble in water

Hazards
Not classified as a hazardous substance.[1]

Combustible.

Experimental Workflow for Disposal
The following procedure outlines the recommended steps for the disposal of methyl palmitate-
d31. This workflow is a general guideline and should be adapted to comply with your

institution's specific Environmental Health & Safety (EHS) protocols.
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Phase 1: Waste Characterization & Segregation

Phase 2: Containerization & Labeling

Phase 3: Storage & Disposal

1. Confirm Waste Identity:
Methyl Palmitate-d31

2. Consult Safety Data Sheet (SDS)
 & Institutional Protocols

3. Characterize as Non-Hazardous
 Chemical Waste

4. Segregate from
 Hazardous Waste Streams

5. Select a Chemically Compatible
 Container (e.g., glass or polyethylene)

6. Ensure Container is Clean,
 Dry, and has a Secure Lid

7. Label the Container Clearly:
'Non-Hazardous Waste: Methyl Palmitate-d31'

8. Include Your Name,
 Lab Location, and Date

9. Store in a Designated
 Waste Accumulation Area

10. Arrange for Disposal with your
 Institution's EHS Department

11. Follow EHS Instructions
 for Pickup or Drop-off

Click to download full resolution via product page

Disposal Workflow for Methyl Palmitate-d31
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Detailed Disposal Protocol
Phase 1: Waste Characterization and Segregation

Confirm Waste Identity: Positively identify the waste material as methyl palmitate-d31.

Consult Safety Data Sheet (SDS) and Institutional Protocols: Although the SDS for the non-

deuterated methyl palmitate indicates it is not hazardous, always consult your institution's

specific guidelines for chemical waste disposal.[1]

Characterize as Non-Hazardous Chemical Waste: Based on available data, classify methyl
palmitate-d31 as non-hazardous solid or liquid chemical waste.

Segregate from Hazardous Waste: It is critical to keep non-hazardous waste separate from

hazardous waste streams to prevent cross-contamination and ensure proper disposal

pathways.

Phase 2: Containerization and Labeling

Select a Chemically Compatible Container: Use a container made of a material that will not

react with the methyl palmitate-d31, such as a clean, empty glass or polyethylene bottle.

The container must be in good condition with no cracks or leaks.

Ensure Container Integrity: The container must be clean and dry before adding the waste. It

must have a secure, leak-proof lid.

Label the Container Clearly: Proper labeling is essential for safe handling and disposal. The

label should clearly state "Non-Hazardous Waste" and the full chemical name, "Methyl
Palmitate-d31".[2]

Include Generator Information: Add your name, laboratory location (building and room

number), and the date the container was started to the label.[2]

Phase 3: Storage and Disposal

Store Appropriately: Store the sealed and labeled waste container in a designated waste

accumulation area within your laboratory. This area should be away from general lab traffic.
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Arrange for Disposal: Contact your institution's Environmental Health & Safety (EHS)

department to schedule a waste pickup or to get instructions for dropping it off at a central

accumulation site.[3][4]

Follow EHS Instructions: Adhere to all instructions provided by the EHS office for the final

disposal of the waste.

By following these procedures, researchers can ensure the safe and compliant disposal of

methyl palmitate-d31, contributing to a secure and environmentally responsible laboratory

environment. Always prioritize your institution's specific guidelines and consult your EHS

department with any questions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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